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Compound of Interest

Compound Name: Gadolinium-160

Cat. No.: B083645

For Researchers, Scientists, and Drug Development Professionals

Gadolinium-160 (1°°Gd), a stable isotope of gadolinium, plays a significant, multifaceted role in
materials science research. Its unique nuclear and chemical properties make it a valuable
component in the development of advanced materials for nuclear, medical, and electronics
applications. This document provides detailed application notes and protocols for the synthesis
and characterization of 16°Gd-containing materials, focusing on their use in neutron shielding,
radiation detection, and as a precursor for medical radioisotopes.

Physical and Chemical Properties of Gadolinium-
160

Gadolinium-160 is a stable isotope with 64 protons and 96 neutrons.[1] It constitutes
approximately 21.86% of naturally occurring gadolinium.[1][2] While other gadolinium isotopes
like >5Gd and 1>’Gd are known for their exceptionally high thermal neutron capture cross-
sections, 1%°Gd has a more moderate cross-section, which makes it suitable for specific
applications where excessive neutron absorption is not desired.[1]

Table 1: Key Properties of Gadolinium-160
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Property Value

Natural Abundance 21.86%][2]

Atomic Mass 159.9270541 Da[?]

Crystal Structure Hexagonal Close-Packed (HCP)[1]
Density ~7.90 g/cm3[1]

Melting Point 1313 °C[1]

Boiling Point 3273 °C[1]

Thermal Neutron Capture Cross-Section ~0.8 barns[1]

Applications in Materials Science

The utility of Gadolinium-160 in materials science is primarily centered around its neutron
absorption capabilities and its role as a stable precursor for the production of medically
significant radioisotopes.

Neutron Shielding and Control

Gadolinium, including 16°Gd, is an excellent neutron absorber and is used in materials
designed for radiation shielding and in control rods for nuclear reactors.[3][4][5][6] Polymer-
based composites containing gadolinium are of particular interest due to their lightweight
nature and ease of processing.[3][7] The high hydrogen content of the polymer matrix
effectively slows down fast neutrons, which are then absorbed by the gadolinium.[3][7]

Application Note: Gadolinium-160 can be incorporated into various matrices such as
polymers, glasses, and ceramics to create effective neutron shielding materials.[3][6] The
choice of matrix and the concentration of 1*°Gd can be tailored to the specific energy spectrum
of the neutron radiation and the required shielding efficiency. For instance, in mixed neutron-
gamma fields, gadolinium-containing composites can provide shielding against both types of
radiation.[3]

Scintillator Materials for Radiation Detection

© 2025 BenchChem. All rights reserved. 2/11 Tech Support


https://www.danieleteti.it/post/dot-language-guide-for-devs-and-analysts-en/
https://www.danieleteti.it/post/dot-language-guide-for-devs-and-analysts-en/
https://www.researchgate.net/publication/343746913_GAGGCe_composite_scintillator_for_X-ray_imaging
https://www.researchgate.net/publication/343746913_GAGGCe_composite_scintillator_for_X-ray_imaging
https://www.researchgate.net/publication/343746913_GAGGCe_composite_scintillator_for_X-ray_imaging
https://www.researchgate.net/publication/343746913_GAGGCe_composite_scintillator_for_X-ray_imaging
https://www.researchgate.net/publication/343746913_GAGGCe_composite_scintillator_for_X-ray_imaging
https://www.benchchem.com/product/b083645?utm_src=pdf-body
https://www.mdpi.com/2073-4360/16/8/1139
https://pmc.ncbi.nlm.nih.gov/articles/PMC10179960/
https://www.researchgate.net/publication/229388143_Growth_of_bulk_gadolinium_pyrosilicate_single_crystals_for_scintillators
https://www.mdpi.com/2073-4352/15/7/590
https://www.mdpi.com/2073-4360/16/8/1139
https://pmc.ncbi.nlm.nih.gov/articles/PMC10303270/
https://www.mdpi.com/2073-4360/16/8/1139
https://pmc.ncbi.nlm.nih.gov/articles/PMC10303270/
https://www.benchchem.com/product/b083645?utm_src=pdf-body
https://www.mdpi.com/2073-4360/16/8/1139
https://www.mdpi.com/2073-4352/15/7/590
https://www.mdpi.com/2073-4360/16/8/1139
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Gadolinium compounds are utilized in the fabrication of scintillator materials, which are crucial
for the detection of ionizing radiation.[1][8][9] When doped with an activator like cerium (Ce3*),
gadolinium-based garnets such as Gadolinium Aluminum Gallium Garnet (GAGG) exhibit high
light yield and good energy resolution, making them suitable for applications in medical imaging
and high-energy physics.[9]

Application Note: Gadolinium-160 containing scintillators can be specifically used in neutron
detection applications. The capture of a neutron by a 16°Gd nucleus results in the emission of
prompt gamma rays, which can be detected by the scintillator, providing a signal for the
neutron event.

Precursor for Terbium-161 Production

A significant application of Gadolinium-160 is its role as the starting material for the production
of the therapeutic radioisotope Terbium-161 (1°1Th).[10] Through neutron capture, 16°Gd is
transmuted into 1%2Gd, which then decays via beta emission to 1%1Tb.[10][11] 51Tb is a
promising radionuclide for targeted cancer therapy due to its favorable decay characteristics.
[11]

Application Note: The production of high-purity 181Tb requires isotopically enriched 1¢°Gd
targets to minimize the formation of other terbium isotopes. The subsequent radiochemical
separation of *1Th from the irradiated 1°°Gd target is a critical step to ensure the quality of the
final radiopharmaceutical.

Experimental Protocols
Synthesis of Gadolinium Oxide (Gdz03) Nanoparticles
via Hydrothermal Method

This protocol describes the synthesis of Gd20s nanoparticles, a common precursor for
incorporating gadolinium into various materials.

Materials:
e Gadolinium(lll) nitrate hexahydrate (Gd(NOs3)3-6H20)

o Ethylamine (CzHsNH:2)
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Deionized water

Argon gas

Equipment:

Beaker and magnetic stirrer

Oven

Centrifuge

Electric furnace

Procedure:

Prepare a 0.08 M aqueous solution of Gd(NO3)3-6H20.

Under vigorous stirring, slowly add 0.5 mL of C2HsNHz to the gadolinium nitrate solution. A
white precipitate of gadolinium hydroxide will form.

Heat the resulting solution in an oven at 120 °C for 12 hours.

After cooling, centrifuge the mixture to separate the precipitate.

Wash the precipitate several times with deionized water to remove any unreacted reagents.
Dry the resulting gadolinium hydroxide (Gd(OH)s) in an oven at 80 °C.

To obtain gadolinium oxide (Gdz20s), anneal the dried Gd(OH)s powder in an electric furnace
at 700 °C for 4 hours under an Argon atmosphere.[1]

Solution Preparation

% Reaction and Precipitation Processing and Annealing
. . White Precipitate Hydrothermal Treatment Centrifugation Drying Annealing q
Vigorous Stirring H (GA(OH)3) H (120°C, 12h) & Washing ©0°C) (700°C, 4h, Ar) Gdz03 Nanoparticles

Gd(NO3)3-6H20
Solution (0.08 M)
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Workflow for the hydrothermal synthesis of Gd203 nanopatrticles.

Fabrication of a Gadolinium-Epoxy Composite for
Neutron Shielding

This protocol outlines the fabrication of a neutron-shielding composite material by dispersing
Gd20s3 powder in an epoxy resin matrix.

Materials:

o Epoxy resin (e.g., based on bisphenol A)

e Hardener (e.g., polyamine)

e Gadolinium oxide (Gd20s) powder (reagent-grade, 99.9% purity)

Equipment:

Mixing container

Mechanical stirrer or sonicator

Mold

Vacuum oven (optional)
Procedure:

» Weigh the desired amounts of epoxy resin and Gd20s powder. The weight ratio of resin to
hardener should be as per the manufacturer's instructions (e.g., 100:15).

e Add the Gd20s3 powder to the epoxy resin and mix thoroughly using a mechanical stirrer or
sonicator to ensure a homogeneous dispersion.

e Add the hardener to the epoxy-Gd20s mixture and continue mixing until a uniform
consistency is achieved.
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e Pour the mixture into a mold of the desired shape and size.
o (Optional) Place the filled mold in a vacuum oven to remove any trapped air bubbles.

» Allow the composite to cure at room temperature or as per the resin manufacturer's

instructions until it becomes dry and hard.

Starting Materials

Gd203 Powder

Fabrication Process

Epoxy Resin

Mixing:
Epoxy + Gd20s3

'

Addition of Hardener
& Further Mixing

:

Pouring into Mold

,

Curing

Gd-Epoxy Composite

Click to download full resolution via product page

Fabrication workflow for a Gd-epoxy neutron shielding composite.

Production and Separation of Th from ¢°Gd Target

This protocol provides a general overview of the production of 1®1Th via neutron irradiation of a

160Gd target and subsequent chemical separation.

Materials:
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e Enriched 1%°Gd20s or 1%°Gd(NOs)s target material
e High-purity quartz ampoule

o Cation-exchange chromatography resin

e Eluent (e.g., a-hydroxyisobutyric acid, a-HIBA)

« Nitric acid

Equipment:

e Nuclear reactor with a high thermal neutron flux

» Hot cell for handling radioactive materials

o Chromatography system

Procedure:

o Target Preparation: Encapsulate the enriched 1°°Gd target material in a high-purity quartz
ampoule.

e Irradiation: Irradiate the target in a nuclear reactor with a high thermal neutron flux. The
160Gd captures a neutron to form 161Gd.

» Cooling: Allow the irradiated target to cool for a period to let short-lived isotopes decay.
» Dissolution: In a hot cell, dissolve the irradiated target in a suitable acid (e.g., nitric acid).
o Chromatographic Separation:

o Load the dissolved target solution onto a cation-exchange chromatography column.

o Elute the column with a suitable eluent (e.g., a-HIBA) at a controlled flow rate.

o Collect the fractions containing the separated 1°1Th.

e Quality Control: Analyze the final product for radionuclidic and chemical purity.
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Production pathway of 1%Th from a 169Gd target.

Quantitative Data Summary

The performance of Gadolinium-160 containing materials is quantified by various parameters

depending on the application.

Table 2: Neutron Shielding Performance of Gd-Containing Composites

Material Shielding
. Neutron Source . Reference
Composition Efficiency
10 wt% M-nano-
Gd203/20 wt% BaC/  Cf-252 90% at 9.1 cm [12]

70 wt% HDPE

5 wt% Gd20s3/ r-
HDPE

Thermal Neutrons

Superior to 15 wt%
Borated PE

[3]

6 wt% Gd20s in
GdBO3/Al1sB4033 Not specified

ceramic

Neutron transmission
reduced from 65% to
26% (at 0.5 cm

thickness)

[7]

Table 3: Scintillation Properties of Gd-Based Materials
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Scintillator Light Yield Decay Time Density
] Reference
Material (photons/MeV) (ns) (g/lcm?)
GAGG:Ce 27,900 - 49,500 50 - 150 ~6.6 [11]
Gd20:S:Pr High - 7.34 [13]
0.35%
31,500 - - [4]
Ce3+*:GAGG
Conclusion

Gadolinium-160 is a versatile stable isotope with important applications in materials science.
Its role in neutron shielding materials, as a component in scintillators for radiation detection,
and as the essential precursor for the production of the medical radioisotope Terbium-161,
highlights its significance. The protocols and data presented here provide a foundation for
researchers and scientists to explore and utilize the unique properties of Gadolinium-160 in
the development of advanced materials. Further research into novel composite materials and
optimization of synthesis and processing techniques will continue to expand the applications of
this important isotope.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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